Cas no 1896484-42-6 ({1-4-(2-methylpropyl)phenylcyclobutyl}methanol)

• Product Name: {1-4-(2-methylpropyl)phenylcyclobutyl}methanol
• CAS No: 1896484-42-6
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 5784532
• PubChem ID: 116963728
• Update Time: 2025-11-02

{1-4-(2-methylpropyl)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[4-(2-methylpropyl)phenyl]cyclobutyl}methanol
• 1896484-42-6
• EN300-1772034
• {1-4-(2-methylpropyl)phenylcyclobutyl}methanol

• Inchi： 1S/C15H22O/c1-12(2)10-13-4-6-14(7-5-13)15(11-16)8-3-9-15/h4-7,12,16H,3,8-11H2,1-2H3
• InChI Key： JGFDRFOGWBVGOK-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(CC(C)C)=CC=2)CCC1

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-4-(2-methylpropyl)phenylcyclobutyl}methanol

Comprehensive Guide to {1-4-(2-methylpropyl)phenylcyclobutyl}methanol (CAS No. 1896484-42-6): Properties, Applications, and Market Insights

The chemical compound {1-4-(2-methylpropyl)phenylcyclobutyl}methanol (CAS No. 1896484-42-6) is a specialized organic molecule with a unique structure that has garnered attention in pharmaceutical and material science research. This comprehensive guide explores its properties, synthesis methods, applications, and current market trends, while addressing frequently asked questions about this compound.

Chemically classified as a cyclobutyl methanol derivative, this compound features a distinctive molecular architecture combining a phenylcyclobutyl core with a 2-methylpropyl substituent. The presence of both aromatic and alicyclic components in its structure contributes to its interesting physicochemical properties, making it valuable for various industrial applications.

Recent advancements in drug discovery and material engineering have increased interest in {1-4-(2-methylpropyl)phenylcyclobutyl}methanol derivatives. Researchers are particularly focused on its potential as a building block for novel pharmaceutical intermediates and specialty polymers. The compound's balanced lipophilicity and molecular rigidity make it attractive for designing new therapeutic agents with improved bioavailability.

The synthesis of CAS 1896484-42-6 typically involves multi-step organic reactions, including cyclobutane ring formation followed by functional group transformations. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields and purity. These developments align with growing industry demands for sustainable chemical production methods.

In pharmaceutical applications, {1-4-(2-methylpropyl)phenylcyclobutyl}methanol serves as a key intermediate for developing potential treatments targeting neurological disorders and inflammatory conditions. Its structural features allow for precise molecular modifications, enabling researchers to fine-tune drug properties. Current studies investigate its derivatives as modulators of specific biological pathways, with promising preliminary results.

The material science sector utilizes this compound in developing advanced polymers with enhanced thermal stability and mechanical properties. Its rigid cyclic structure contributes to improved material performance in high-temperature applications. Recent patents highlight its incorporation in specialty coatings and adhesives, demonstrating its versatility across multiple industries.

Market analysis indicates steady growth in demand for CAS 1896484-42-6, driven by expanding research in medicinal chemistry and functional materials. Leading chemical suppliers have reported increased inquiries about this compound, particularly from pharmaceutical and biotechnology companies. The global market is projected to maintain a compound annual growth rate of 6-8% over the next five years.

Quality control standards for {1-4-(2-methylpropyl)phenylcyclobutyl}methanol require rigorous analytical testing, including HPLC purity assessment and spectroscopic characterization. Reputable manufacturers provide comprehensive certificates of analysis, ensuring consistency for research and industrial applications. Proper storage conditions typically recommend protection from moisture and oxidation to maintain stability.

Environmental and safety considerations for handling this compound follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during manipulation. Researchers emphasize the importance of conducting thorough risk assessments before working with any chemical substance.

Future research directions for CAS 1896484-42-6 derivatives focus on expanding their applications in targeted drug delivery systems and smart materials. Collaborative efforts between academic institutions and industrial laboratories aim to discover new functional derivatives with enhanced properties. These investigations may unlock additional commercial opportunities for this versatile chemical building block.

For researchers and industry professionals seeking detailed technical information about {1-4-(2-methylpropyl)phenylcyclobutyl}methanol, consulting peer-reviewed journals and patent literature provides valuable insights. The compound continues to attract scientific interest due to its structural uniqueness and potential for creating innovative solutions in healthcare and advanced materials.